Cas no 512811-84-6 (3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI))

3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) structure
512811-84-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
CAS No:512811-84-6
MF:C9H13N5S
MW:223.298019170761
CID:935090
PubChem ID:842864
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
    • 512811-84-6
    • SR-01000113635
    • SR-01000113635-1
    • 3-(1,3-dimethylpyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5-thione
    • 5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • STK968571
    • AK-968/41170997
    • AKOS001691112
    • EU-0049866
    • 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5(4H)-thione
    • Inchi: 1S/C9H13N5S/c1-4-14-8(10-11-9(14)15)7-5-13(3)12-6(7)2/h5H,4H2,1-3H3,(H,11,15)
    • InChI Key: QOPGQRHQPVEPFS-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2=CN(C)N=C2C)N1CC

Computed Properties

  • Exact Mass: 223.08916661g/mol
  • Monoisotopic Mass: 223.08916661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 77.5Ų

3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) Related Literature

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